4-Phenylthiane-3,5-dione

• CAS No.: 61363-55-1
• Molecular Formula: C11H10O2S
• Molecular Weight: 206.26 g/mol
• IUPAC Name: 4-phenylthiane-3,5-dione
• InChI: InChI=1S/C11H10O2S/c12-9-6-14-7-10(13)11(9)8-4-2-1-3-5-8/h1-5,11H,6-7H2
• InChI Key: MILPANKGEKZHKH-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C(C(=O)CS1)C2=CC=CC=C2

Description

4-Phenyl-3,5-dicyano-2,6-piperidinedione (4g) is a bicyclic organic compound featuring a piperidine-2,6-dione core substituted with phenyl and cyano groups at positions 4, 3, and 5, respectively. This compound, synthesized via a lithium nitride-mediated pathway, exhibits distinct physicochemical properties, including a high melting point (248–249°C) and characteristic spectral signatures in IR and $ ^1H $-NMR . "piperidine" nomenclature).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Phenylthiane-3,5-dione typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of phenylthiol with a diketone in the presence of a catalyst. The reaction conditions often require an inert atmosphere and specific temperature control to ensure the desired product yield.

Industrial Production Methods: Industrial production of 4-Phenylthiane-3,5-dione may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions: 4-Phenylthiane-3,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the dione to corresponding diols.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the phenyl ring or the thiane ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: Diols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-Phenylthiane-3,5-dione has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Phenylthiane-3,5-dione involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophilic sites on biomolecules. This interaction can lead to the modulation of biological pathways, resulting in various physiological effects.

Comparison with Similar Compounds

Table 1: Key Properties of Piperidinedione Derivatives (4f–4j)

Compound Name	Substituents	Melting Point (°C)	IR (cm$ ^{-1} $)	$ ^1H $-NMR Features
7,11-Dicyano-3-oxa-9-azaspiro[5.5]undecane-8,10-dione (4f)	Spirocyclic oxa-aza core	196–198	3340 (NH), 2240 (CN)	δ 6.0 (NH), δ 4.5–3.8 (CH$ _2 $)
4-Phenyl-3,5-dicyano-2,6-piperidinedione (4g)	4-Ph, 3,5-CN	248–249	3340 (NH), 2240 (CN)	δ 7.4–7.2 (ArH), δ 6.2 (NH)
4-(4-Fluorophenyl)-3,5-dicyano-2,6-piperidinedione (4h)	4-F-Ph, 3,5-CN	245–247	3340 (NH), 2240 (CN)	δ 7.3–7.1 (ArH), δ 6.2 (NH)
4-(4-Methoxyphenyl)-3,5-dicyano-2,6-piperidinedione (4i)	4-MeO-Ph, 3,5-CN	317–318	3340 (NH), 2240 (CN)	δ 7.2–6.8 (ArH), δ 6.2 (NH)
4-Methyl-4-phenyl-3,5-dicyano-2,6-piperidinedione (4j)	4-Me, 4-Ph, 3,5-CN	290–291	3340 (NH), 2240 (CN)	δ 7.4–7.2 (ArH), δ 6.2 (NH)

Key Observations:

• Melting Points : The methoxy-substituted derivative (4i) exhibits the highest melting point (317–318°C), likely due to enhanced intermolecular interactions (e.g., hydrogen bonding or π-stacking) facilitated by the electron-donating methoxy group. In contrast, the fluorine-substituted analog (4h) shows a marginally lower melting point than 4g, reflecting reduced polarity .

Comparison with Piperazine-2,5-dione Derivatives

Compounds such as 3,6-bis(5'-methoxy-3'-indolyl)-1,4-dimethylpiperazine-2,5-dione (1) and related bisindolyl derivatives (e.g., 2, 3) share a dione core but differ in substituents and synthetic routes :

• Structural Differences: These derivatives feature indolyl groups instead of cyano and aryl substituents, imparting distinct electronic and steric profiles.
• Synthesis : Piperazine-2,5-diones are synthesized via bromination of sarcosine anhydride followed by indole coupling, contrasting with the lithium nitride-mediated cyclization used for 4g .
• Applications : Bisindolylpiperazine-2,5-diones serve as precursors to dragmacidin derivatives, highlighting their relevance in natural product synthesis .